Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate

• IUPAC Name: ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate
• InChI: InChI=1S/C13H19BO4S/c1-6-16-11(15)9-7-10(19-8-9)14-17-12(2,3)13(4,5)18-14/h7-8H,6H2,1-5H3
• InChI Key: UKOWLIGHMFVYFW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CS2)C(=O)OCC
• Molecular Formula: C13H19BO4S
• DSSTOX Substance ID: DTXSID30694658
• Molecular Weight: 282.2 g/mol
• CAS RN: 960116-27-2

Description

Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate is a novel compound that has been studied for its potential applications in various scientific research applications. It is a small molecule that has been studied for its structure-activity relationships and its potential biological activity. This compound is a derivative of thiophene, a five-membered ring molecule, and has a novel structure that has not been seen before. It has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacodynamics.

Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate and similar compounds are used as intermediates in chemical syntheses. Their structures are confirmed through spectroscopic methods and mass spectrometry, and their molecular structures are analyzed using density functional theory (DFT). These analyses are vital for understanding the properties and potential applications of these compounds (Huang et al., 2021).

Polymer and Material Science

• In the field of polymer and material science, these compounds are used for synthesizing polymers with specific properties. For example, they are employed in the synthesis of deeply colored polymers and for the development of electron transport materials, showcasing their versatility in materials research (Welterlich et al., 2012), (Xiangdong et al., 2017).

Catalysis and Organic Synthesis

• These compounds are integral in catalysis and organic synthesis. Their use in Pd-catalyzed borylation of arylbromides and Suzuki coupling reactions highlights their role as catalysts and intermediates in complex organic synthesis processes (Takagi & Yamakawa, 2013).

Drug Synthesis Intermediates

• While excluding information on drug use, dosage, and side effects, it's important to note that such compounds are significant intermediates in the synthesis of various biologically active compounds, playing a crucial role in the development of new pharmaceuticals (Kong et al., 2016).

Additional Applications

• Beyond these primary areas, these compounds are also explored in other fields such as antimicrobial research, showing their broad utility in various scientific domains (Raghavendra et al., 2016).